(6-Chloro-quinolin-2-yl)-(2-phenoxy-ethyl)-amine
Cat. No. B8360547
M. Wt: 298.8 g/mol
InChI Key: PKCHSODRDMYOKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[n:3][c:4]2[cH:5][cH:6][c:7]([Cl:12])[cH:8][c:9]2[cH:10][cH:11]1.[O:13]([c:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1)[CH2:20][CH2:21][NH2:22]>>[c:2]1([NH:22][CH2:21][CH2:20][O:13][c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)[n:3][c:4]2[cH:5][cH:6][c:7]([Cl:12])[cH:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccc2nc(Cl)ccc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCOc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1ccc2nc(NCCOc3ccccc3)ccc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
